Diazene, bis[4-(pentyloxy)phenyl]-, 1-oxide
Overview
Description
Diazene, bis[4-(pentyloxy)phenyl]-, 1-oxide is a useful research compound. Its molecular formula is C22H30N2O3 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods
- Diazene derivatives, including compounds similar to Diazene, bis[4-(pentyloxy)phenyl]-, 1-oxide, have been synthesized through various methods. For instance, a study demonstrated the synthesis of hydroxyalkyl-containing azoxybenzenes, a class to which this compound belongs, through the reaction of nitrobenzyl alcohol with glucose (Spesivaya, Lupanova, Konshina, & Konshin, 2022).
Chemical Properties and Reactions
- The oxidation of diazene derivatives has been studied, providing insights into their chemical behavior. For instance, the oxidation of 1-phenyl-2-(4-methylphenyl)diazene has been explored, revealing insights into single electron transfer processes and reaction outcomes (Razus, Nitu, Pavel, Ciuculescu, Cîmpeanu, Stanciu, & Power, 2005).
Biological and Medicinal Applications
- Certain diazene compounds have shown potential in inducing S-glutathionylation of cellular proteins and exhibit antiproliferative activities, suggesting their use in cancer research and treatment. For instance, aryl bis(diazeniumdiolates) have shown higher levels of nitric oxide release and better inhibition of cancer cell proliferation (Andrei, Maciag, Chakrapani, Citro, Keefer, & Saavedra, 2008).
Material Science and Engineering
- In the field of material science, diazene derivatives are used in the synthesis of polymers with specific properties. For example, sulfonated polytriazole copolymers have been synthesized using diazene monomers, demonstrating good solubility, thermal stability, and proton conductivity, which are important for applications in fuel cells and other technologies (Saha, Mukherjee, Singh, & Banerjee, 2017).
Crystallography and Molecular Structure
- The crystal structures of diazene derivatives provide insights into their molecular arrangement and potential applications in crystallography. For example, studies have explored the hydrogen-bonded sheets in compounds like 4,4'-Bis(4-iodophenylaminomethyl)azoxybenzene, a structurally related compound (Glidewell, Low, Skakle, & Wardell, 2003).
Properties
IUPAC Name |
oxido-(4-pentoxyphenyl)-(4-pentoxyphenyl)iminoazanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O3/c1-3-5-7-17-26-21-13-9-19(10-14-21)23-24(25)20-11-15-22(16-12-20)27-18-8-6-4-2/h9-16H,3-8,17-18H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJMATSUHPOPLMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)N=[N+](C2=CC=C(C=C2)OCCCCC)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19482-05-4 | |
Record name | Diazene, 1,2-bis[4-(pentyloxy)phenyl]-, 1-oxide | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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